Cas no 7473-46-3 ((2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol)

• Product Name: (2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol
• CAS No: 7473-46-3
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 980122
• PubChem ID: 343786
• Update Time: 2025-04-19

(2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol
• 2,4
• 3,5-Diethylidene-l-xylitol
• AC1L7Z3N
• NSC400286
• NSC-400286
• JIWQJFYKFLJFDX-UHFFFAOYSA-N
• (2,6-Dimethyltetrahydro-2H,6H-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol (non-preferred name)
• 2,4:3,5-Diethylidene-l-xylitol
• DTXSID80322050
• 7473-46-3
• (2,6-Dimethyltetrahydro-2H,6H-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol

• Inchi： 1S/C9H16O5/c1-5-11-4-8-9(14-5)7(3-10)12-6(2)13-8/h5-10H,3-4H2,1-2H3
• InChI Key： JIWQJFYKFLJFDX-UHFFFAOYSA-N
• SMILES： O1C(C)OCC2C1C(CO)OC(C)O2

Computed Properties

• Exact Mass: 204.09978
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15
• LogP: -0.12990